Cas no 51209-16-6 (Tetradecanoic acid,1-methyl-1,2-ethanediyl ester (9CI))

Tetradecanoic acid,1-methyl-1,2-ethanediyl ester (9CI) structure
51209-16-6 structure
Product name:Tetradecanoic acid,1-methyl-1,2-ethanediyl ester (9CI)
CAS No:51209-16-6
MF:C31H60O4
MW:496.8057
CID:378724
PubChem ID:6452369

Tetradecanoic acid,1-methyl-1,2-ethanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Tetradecanoic acid,1-methyl-1,2-ethanediyl ester (9CI)
    • 2-tetradecanoyloxypropyl tetradecanoate
    • propylene dimyristate
    • propane-1,2-diyl ditetradecanoate
    • SCHEMBL5166319
    • NS00056323
    • DTXSID10965479
    • 51209-16-6
    • EINECS 257-057-1
    • 1,2-dimyristoyloxypropane
    • Inchi: InChI=1S/C31H60O4/c1-4-6-8-10-12-14-16-18-20-22-24-26-30(32)34-28-29(3)35-31(33)27-25-23-21-19-17-15-13-11-9-7-5-2/h29H,4-28H2,1-3H3
    • InChI Key: NRRPJRVSNIJDAP-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCC(=O)OCC(C)OC(=O)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 496.4494
  • Monoisotopic Mass: 496.44916
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 29
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 52.6
  • Surface Charge: 0
  • XLogP3: 12.9

Experimental Properties

  • Density: 0.907
  • Boiling Point: 552.6°Cat760mmHg
  • Flash Point: 258.9°C
  • Refractive Index: 1.457
  • PSA: 52.6

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